3-(4-fluorophenyl)-2-(((3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)thieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-(4-fluorophenyl)-2-[[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C21H12F2N4O2S2/c22-13-3-1-12(2-4-13)19-25-17(29-26-19)11-31-21-24-16-9-10-30-18(16)20(28)27(21)15-7-5-14(23)6-8-15/h1-10H,11H2
• InChI Key: YQFUGYGTZCGAGA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NOC(=N2)CSC3=NC4=C(C(=O)N3C5=CC=C(C=C5)F)SC=C4)F
• Molecular Formula: C21H12F2N4O2S2
• Molecular Weight: 454.5 g/mol
• CAS No.: 1223860-29-4

Description

3-(4-fluorophenyl)-2-(((3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)thieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C21H12F2N4O2S2 and its molecular weight is 454.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antioxidant Activity

Research has identified the synthesis of novel compounds related to thieno[3,2-d]pyrimidin-4(3H)-one derivatives, showcasing significant in vitro antioxidant activity. These compounds demonstrate radical scavenging abilities, which are influenced by the presence of electron-donating and withdrawing groups within their structure, enhancing their activity (Kotaiah et al., 2012).

Microwave-assisted Synthesis for Antimicrobial Activity

A study involving microwave-assisted synthesis of thiazolidinone derivatives containing the thieno[d]pyrimidine-4-one moiety revealed their potential as antimicrobial agents against a spectrum of bacterial and fungal strains. This indicates their significance in developing new antimicrobial therapies (El Azab & Abdel-Hafez, 2015).

Green Synthetic Approaches

A green approach to synthesizing thieno[2,3-d]pyrimidin-4(3H)-ones through a catalytic four-component reaction highlights the pharmacologically important class of compounds. This method emphasizes step economy and reduced environmental impact (Shi et al., 2018).

Antifungal and Fungicidal Activity

Several studies focus on the synthesis and characterization of thienopyrimidine derivatives with observed fungicidal activities against various pathogens. This indicates the potential application of these compounds in agricultural and medicinal contexts to combat fungal infections (Liu & He, 2012), (Ren et al., 2007).

Antimicrobial and Antitubercular Activities

The exploration of thieno[3,2-d]pyrimidin-4(3H)-one derivatives extends to their antimicrobial and antitubercular potentials, suggesting a promising avenue for new therapeutic agents. These studies indicate significant inhibition against various microbial strains, including Mycobacterium tuberculosis (Desai et al., 2016).

Anticancer Activity

Research also delves into the synthesis of thiazolodihydropyrimidinones and their evaluation as potential anticancer agents. The novel compounds exhibited significant antitumor activity against a range of cancer cell lines, emphasizing the therapeutic potential of thieno[3,2-d]pyrimidin-4(3H)-one derivatives in oncology (Holla et al., 2004).